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Compound of Interest

Compound Name: Florylpicoxamid

Cat. No.: B6595160

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the ecotoxicity of the fungicide Florylpicoxamid
on aquatic organisms, benchmarked against four other commercially available fungicides:
Fluxapyroxad, Cyprodinil, Pyraclostrobin, and Azoxystrobin. The data presented is compiled
from publicly available safety data sheets and scientific literature, offering a quantitative and
methodological overview to inform research and development decisions.

Acute and Chronic Ecotoxicity Data Comparison

The following tables summarize the acute and chronic toxicity of Florylpicoxamid and its
alternatives to key aquatic organisms representing different trophic levels: fish, invertebrates,
and algae. Lower LC50/EC50 and NOEC values indicate higher toxicity.

Fish Toxicity Data
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Fungicide Test Species Endpoint Duration Value (mgI/L)
Oncorhynchus

Florylpicoxamid mykiss (Rainbow  LC50 96 h 0.01[1]
Trout)

Pimephales

promelas
LC50 96 h 0.015[1]

(Fathead

Minnow)

Cyprinodon

variegatus
NOEC 28d 0.0008[1]

(Sheepshead

Minnow)

Pimephales

promelas
NOEC 28d 0.0034[1]

(Fathead

Minnow)
Oncorhynchus

Fluxapyroxad mykiss (Rainbow  LC50 96 h 0.29
Trout)

Cyprinus carpio
NOEC 28d 0.036

(Carp)
Oncorhynchus

Cyprodinil mykiss (Rainbow  LC50 96 h 2.0
Trout)

Pimephales

promelas
NOEC 28d 0.021

(Fathead

Minnow)
Oncorhynchus

Pyraclostrobin mykiss (Rainbow  LC50 96 h 0.006[2]
Trout)
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Danio rerio
_ LC50 96 h 0.0062[2]
(Zebrafish)
Oncorhynchus
Azoxystrobin mykiss (Rainbow  LC50 96 h 0.47
Trout)
Pimephales
promelas
NOEC 33d 0.018
(Fathead
Minnow)

Aquatic Invertebrate Toxicity Data
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Fungicide Test Species Endpoint Duration Value (mgI/L)
) ) Daphnia magna
Florylpicoxamid EC50 48 h 0.059[1]
(Water Flea)
Daphnia magna
NOEC 21d 0.0137[1]
(Water Flea)
Daphnia magna
Fluxapyroxad EC50 48 h 6.78
(Water Flea)
Daphnia magna
NOEC 21d 0.5
(Water Flea)
o Daphnia magna
Cyprodinil EC50 48 h 0.1
(Water Flea)
Daphnia magna
NOEC 21d 0.01
(Water Flea)
) Daphnia magna
Pyraclostrobin EC50 48 h 0.016[2]
(Water Flea)
Daphnia magna
NOEC 21d 0.004
(Water Flea)
) Daphnia magna
Azoxystrobin EC50 48 h 0.28
(Water Flea)
Daphnia magna
NOEC 21d 0.05

(Water Flea)

Algae and Aquatic Plant Toxicity Data
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Fungicide Test Species Endpoint Duration Value (mgI/L)

_ ) Pseudokirchnerie
Florylpicoxamid _ EyC50 72 h 1.4[1]
lla subcapitata

Lemna gibba

NOEC 7d 0.152[1]
(Duckweed)

Pseudokirchnerie
Fluxapyroxad ] ErC50 72 h >100
lla subcapitata

Lemna gibba
(Duckweed)

ErC50 7d 3.0

o Scenedesmus
Cyprodinil ) ErC50 72 h 0.11
subspicatus

Lemna gibba
(Duckweed)

ErC50 7d 0.88

) Pseudokirchnerie
Pyraclostrobin ] ErC50 72 h 0.033
lla subcapitata

Lemna gibba
(Duckweed)

ErC50 7d 0.019

) Pseudokirchnerie
Azoxystrobin ) ErC50 72 h 1.08
lla subcapitata

Lemna gibba
(Duckweed)

ErC50 7d 0.14

Experimental Protocols

The ecotoxicity data presented in this guide are predominantly based on standardized test
guidelines from the Organisation for Economic Co-operation and Development (OECD). These
protocols are internationally recognized and ensure the reliability and comparability of the
results.
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Fish Acute Toxicity Test (based on OECD Guideline 203)
[1]

This test determines the concentration of a substance that is lethal to 50% of the test fish
(LC50) over a 96-hour period.

o Test Organisms: Typically, juvenile rainbow trout (Oncorhynchus mykiss) or zebrafish (Danio
rerio) are used. At least seven fish are used for each test concentration and for the control

group.[1]

o Test Conditions: Fish are exposed to at least five concentrations of the test substance in a
geometric series. The test is conducted for 96 hours, with mortality and any sublethal effects
recorded at 24, 48, 72, and 96 hours.[1]

o Data Analysis: The cumulative mortality at each observation time is plotted against the test
concentration to determine the LC50 value.

Aquatic Invertebrate Acute Immobilisation Test (based
on OECD Guideline 202)[1]

This test assesses the concentration of a substance that causes 50% of the daphnids to
become immobilized (EC50) within a 48-hour exposure period.

e Test Organisms: Young daphnids (Daphnia magna), less than 24 hours old, are used. At
least 20 animals, divided into four groups of five, are used for each test concentration and for
the controls.[3]

o Test Conditions: The daphnids are exposed to at least five concentrations of the test
substance for 48 hours. Immobilisation is observed at 24 and 48 hours.[3]

o Data Analysis: The number of immobilized daphnids is recorded, and the EC50 is calculated
by plotting the percentage of immobilized organisms against the test substance
concentration.

Alga Growth Inhibition Test (based on OECD Guideline
201)[1]
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This test evaluates the effect of a substance on the growth of freshwater algae, determining the
concentration that inhibits growth by 50% (EC50) over a 72-hour period.

o Test Organisms: Exponentially growing cultures of green algae, such as Pseudokirchneriella
subcapitata, are used.

o Test Conditions: The algae are exposed to at least five concentrations of the test substance
in a nutrient-rich medium for 72 hours under continuous illumination and controlled
temperature.

o Data Analysis: Algal growth is measured by cell counts or other biomass indicators. The
growth inhibition is then plotted against the test concentrations to calculate the EC50.

Chronic Toxicity Tests

Chronic toxicity is assessed over a longer period and evaluates sublethal endpoints such as
reproduction and growth.

» Fish Early-life Stage Toxicity Test (based on OECD Guideline 210): This test exposes fish
from the embryonic stage to early juvenile stages to determine the No-Observed-Effect
Concentration (NOEC).

e Daphnia magna Reproduction Test (based on OECD Guideline 211): This test assesses the
impact on the reproductive output of Daphnia magna over a 21-day period to determine the
NOEC.

Visualizing the Experimental Workflow

The following diagram illustrates a generalized workflow for conducting an aquatic ecotoxicity
study, from the initial range-finding test to the definitive determination of toxicity endpoints.
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Range-Finding Test
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Definitive Test
(Narrow Concentration Range)

Exposure of Organisms
(e.g., 96h for acute fish test)

Data Collection
(Mortality, Immobilization, Growth)

Statistical Analysis
(LC50/EC50, NOEC Calculation)

End: Ecotoxicity Profile

Click to download full resolution via product page

Caption: A generalized workflow for aquatic ecotoxicity testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b6595160#florylpicoxamid-ecotoxicity-
studies-on-aquatic-organisms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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